(2S)-3-methyl-2-[(2,3,5,6-tetramethylphenyl)sulfonylamino]butanoic acid

• IUPAC Name: (2S)-3-methyl-2-[(2,3,5,6-tetramethylphenyl)sulfonylamino]butanoic acid
• InChI: InChI=1S/C15H23NO4S/c1-8(2)13(15(17)18)16-21(19,20)14-11(5)9(3)7-10(4)12(14)6/h7-8,13,16H,1-6H3,(H,17,18)/t13-/m0/s1
• InChI Key: FSSJWNVCOOWYHL-ZDUSSCGKSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)NC(C(C)C)C(=O)O)C)C
• Isomeric SMILES: CC1=CC(=C(C(=C1C)S(=O)(=O)N[C@@H](C(C)C)C(=O)O)C)C
• Molecular Formula: C15H23NO4S
• DSSTOX Substance ID: DTXSID60368810
• Molecular Weight: 313.4 g/mol
• CAS No.: 1009595-18-9

Description

(2S)-3-methyl-2-[(2,3,5,6-tetramethylphenyl)sulfonylamino]butanoic acid is a useful research compound. Its molecular formula is C15H23NO4S and its molecular weight is 313.4 g/mol. The purity is usually 95%.
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Scientific Research Applications

Polymer-Supported Chiral Catalysts

N-(2,3,5,6-Tetramethylbenzene-1-sulfonyl)-L-valine and its derivatives have been explored for their utility in synthesizing polymer-supported chiral catalysts. These catalysts are designed to facilitate asymmetric Diels-Alder reactions, a cornerstone in synthetic organic chemistry for producing optically active compounds. The process involves creating polymer-supported N-sulfonylamino acids, which are then used to catalyze reactions yielding products with significant enantiomeric purity. This application underscores the role of N-(2,3,5,6-Tetramethylbenzene-1-sulfonyl)-L-valine in advancing asymmetric synthesis techniques, crucial for the pharmaceutical and fine chemical industries (Koichi Kamahori et al., 1995).

Enzyme Inhibition Studies

Research has shown the relevance of N-(2,3,5,6-Tetramethylbenzene-1-sulfonyl)-L-valine related compounds in the study of enzyme inhibition, particularly focusing on acetolactate synthase (ALS). ALS is a key enzyme in the biosynthesis of branched-chain amino acids like valine and isoleucine. Sulfonylurea compounds, which share a functional resemblance with N-(2,3,5,6-Tetramethylbenzene-1-sulfonyl)-L-valine, have been found to inhibit ALS, providing insights into the mechanism of action of herbicides and potential therapeutic agents. This research not only aids in understanding the biochemical pathways of plant and microbial metabolism but also contributes to the development of new agrochemicals and therapeutic agents (T. Ray, 1984).

Advanced Material Synthesis

The compound and its derivatives are instrumental in the synthesis of novel materials, such as optically active poly(amide-imide)s. These materials are synthesized via direct polycondensation using N-trimellitylimido-S-valine, a related compound, highlighting the versatility of N-(2,3,5,6-Tetramethylbenzene-1-sulfonyl)-L-valine in polymer chemistry. These optically active polymers have potential applications in various high-performance materials, demonstrating the compound's contribution to the development of advanced functional materials with specific optical properties (S. Mallakpour & M. Kolahdoozan, 2006).